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Introduction

PF-00356231 hydrochloride is a potent, non-peptidic, and non-zinc chelating inhibitor of
matrix metalloproteinases (MMPs).[1] MMPs are a family of zinc-dependent endopeptidases
crucial for the degradation of the extracellular matrix (ECM).[2] Dysregulation of MMP activity is
implicated in numerous pathological processes, including tumor invasion, metastasis, and
inflammation.[2][3] PF-00356231 hydrochloride exhibits inhibitory activity against several
MMPs, making it a valuable tool for investigating the role of these enzymes in various cellular
processes.[1][4]

These application notes provide a comprehensive guide for the use of PF-00356231
hydrochloride in cell culture, including detailed experimental protocols for assessing its effects
on cell viability, migration, and invasion.

Mechanism of Action

PF-00356231 hydrochloride functions as a broad-spectrum MMP inhibitor. It has been shown
to potently inhibit MMP-12, MMP-13, MMP-9, MMP-8, and MMP-3.[1][4] By binding to these
enzymes, PF-00356231 hydrochloride blocks their proteolytic activity, thereby preventing the
degradation of ECM components. This inhibition of ECM remodeling can, in turn, affect various
cellular functions that are dependent on cell-matrix interactions, such as cell migration and

invasion.
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Quantitative Data Summary

The following table summarizes the inhibitory activity of PF-00356231 hydrochloride against
various matrix metalloproteinases.

Target IC50 Value
MMP-13 0.65 nM
MMP-3 0.39 pM
MMP-9 0.98 uM
MMP-12 1.4 uM
MMP-8 1.7 uM

Data sourced from MedChemExpress and Xcess Biosciences.[1][4]

Signaling Pathway

The inhibition of MMPs by PF-00356231 hydrochloride can impact several downstream
signaling pathways involved in cancer progression. MMPs are known to regulate the
bioavailability of growth factors and cytokines, and their activity can influence pathways such
as MAPK and NF-kB, which are critical for cell proliferation, survival, and migration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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